3-Amino-3-(3-aminophenyl)butanoic acid;dihydrochloride

• IUPAC Name: 3-amino-3-(3-aminophenyl)butanoic acid;dihydrochloride
• InChI: InChI=1S/C10H14N2O2.2ClH/c1-10(12,6-9(13)14)7-3-2-4-8(11)5-7;;/h2-5H,6,11-12H2,1H3,(H,13,14);2*1H
• InChI Key: YHUKNYSVECIYRH-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)O)(C1=CC(=CC=C1)N)N.Cl.Cl
• Molecular Formula: C10H16Cl2N2O2
• Molecular Weight: 267.15 g/mol

Description

3-Amino-3-(3-aminophenyl)butanoic acid dihydrochloride is a chemical compound with the CAS Number: 2361634-10-6. It has a molecular weight of 267.15. The IUPAC name for this compound is 3-amino-3-(3-aminophenyl)butanoic acid dihydrochloride.

Molecular Structure Analysis

The InChI code for 3-Amino-3-(3-aminophenyl)butanoic acid dihydrochloride is 1S/C10H14N2O2.2ClH/c1-10(12,6-9(13)14)7-3-2-4-8(11)5-7;;/h2-5H,6,11-12H2,1H3,(H,13,14);2*1H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.

It has a molecular weight of 267.15. More specific physical and chemical properties such as melting point, boiling point, and solubility are not available in the current resources.

Scientific Research Applications

Synthesis and Chemical Properties

Synthesis and Antimicrobial Activity

Derivatives of 3-[(2-Hydroxyphenyl)amino]butanoic and 3-[(2-hydroxy-5-methyl(chloro)phenyl)amino]butanoic acids have been synthesized, exhibiting significant antimicrobial activity against certain bacteria and fungi. These compounds have potential applications in developing new antimicrobial agents (Mickevičienė et al., 2015).

IR and NMR Analysis for Identification

The use of IR and H1NMR spectroscopy has been recommended for the pharmaceutical analysis of new biologically active substances derived from similar chemical structures, demonstrating the compound's utility in pharmaceutical research (Беликов et al., 2015).

Oxazoline Chemistry

Research into the synthesis and characterization of chiral and achiral 2-(aminophenyl)-2-oxazolines, including compounds related to 3-Amino-3-(3-aminophenyl)butanoic acid, highlights its relevance in creating potential pharmaceuticals and advanced materials (Button & Gossage, 2003).

Applications in Material Science

Hydrogen Bonding and Polymorphism in Amino Alcohol Salts

The study of amino alcohols reacted with quinoline-2-carboxylic acid to form various salts showcases the chemical's role in understanding hydrogen bonding and polymorphism, which is crucial for designing new materials and drugs (Podjed & Modec, 2022).

Chemical Synthesis Techniques

Versatile Aminoacetamide Electrophore Reagent

AMACE1, a compound synthesized starting from N-tritylglycine, demonstrates the broad utility of amino acids and their derivatives in trace organic analysis, showing the compound's importance in analytical chemistry (Lu & Giese, 2000).

Synthesis of Key Intermediates

The synthesis of 4-(3-Amino-2-carboxy phenyl) butanoic acid as a key intermediate for new thymidylate syntheses inhibitors illustrates the role of such compounds in the development of novel cancer treatments, underlining the importance of these chemical structures in medical research (Guo-qing, 2013).